Cas no 1690570-11-6 (2-(3-Methylpyrrolidin-1-yl)pyridine-3-carbaldehyde)

• Product Name: 2-(3-Methylpyrrolidin-1-yl)pyridine-3-carbaldehyde
• CAS No: 1690570-11-6
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5714332
• PubChem ID: 108222032
• Update Time: 2025-06-11

2-(3-Methylpyrrolidin-1-yl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methylpyrrolidin-1-yl)pyridine-3-carbaldehyde
• 1690570-11-6
• EN300-725583
• 3-Pyridinecarboxaldehyde, 2-(3-methyl-1-pyrrolidinyl)-

• Inchi： 1S/C11H14N2O/c1-9-4-6-13(7-9)11-10(8-14)3-2-5-12-11/h2-3,5,8-9H,4,6-7H2,1H3
• InChI Key： CYEZRWAFOJSZEW-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CN=C1N1CCC(C)C1

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.2Ų

Experimental Properties

• Density: 1.126±0.06 g/cm3(Predicted)
• Boiling Point: 336.3±27.0 °C(Predicted)
• pka: 5.26±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 2-(3-Methylpyrrolidin-1-yl)pyridine-3-carbaldehyde

Comprehensive Overview of 2-(3-Methylpyrrolidin-1-yl)pyridine-3-carbaldehyde (CAS No. 1690570-11-6)

2-(3-Methylpyrrolidin-1-yl)pyridine-3-carbaldehyde (CAS No. 1690570-11-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique pyridine-3-carbaldehyde core and 3-methylpyrrolidine substitution, serves as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Its molecular structure, which combines a heterocyclic pyrrolidine moiety with an aldehyde functional group, makes it a valuable building block for researchers exploring novel drug candidates and functional materials.

The growing interest in 2-(3-Methylpyrrolidin-1-yl)pyridine-3-carbaldehyde is reflected in its increasing mentions in scientific literature and patent applications. Researchers are particularly intrigued by its potential applications in central nervous system (CNS) drug development, owing to the pyrrolidine ring's ability to modulate bioavailability and blood-brain barrier permeability. Additionally, the aldehyde group offers a reactive site for further derivatization, enabling the creation of diverse molecular architectures. This dual functionality positions the compound as a key player in the design of small-molecule therapeutics and catalysts.

In the context of current trends, 2-(3-Methylpyrrolidin-1-yl)pyridine-3-carbaldehyde aligns with the rising demand for sustainable synthetic methodologies and green chemistry practices. Scientists are exploring its use in metal-free catalysis and biocompatible reactions, addressing the need for environmentally friendly chemical processes. Furthermore, its relevance in AI-driven drug discovery has been highlighted, as computational models increasingly rely on such highly functionalized intermediates to predict bioactive molecules.

The compound's physicochemical properties, including its solubility profile and thermal stability, have been extensively studied to optimize its handling and storage. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure its purity and structural integrity. These characteristics make 2-(3-Methylpyrrolidin-1-yl)pyridine-3-carbaldehyde a reliable choice for industrial-scale applications, where consistency and reproducibility are paramount.

From a commercial perspective, the global market for fine chemicals and pharmaceutical intermediates has seen a surge in demand for compounds like 2-(3-Methylpyrrolidin-1-yl)pyridine-3-carbaldehyde. Its role in the synthesis of targeted therapies and precision medicine has positioned it as a critical component in the value chain of modern healthcare solutions. As regulatory agencies emphasize the importance of high-purity intermediates, manufacturers are investing in advanced purification technologies to meet stringent quality standards.

Looking ahead, the potential applications of 2-(3-Methylpyrrolidin-1-yl)pyridine-3-carbaldehyde are expected to expand into emerging fields such as nanotechnology and bioelectronics. Its ability to form stable complexes with metals and other organic molecules opens doors to innovative material designs. Researchers are also investigating its utility in photodynamic therapy and molecular imaging, where its unique electronic properties could prove advantageous.

In summary, 2-(3-Methylpyrrolidin-1-yl)pyridine-3-carbaldehyde (CAS No. 1690570-11-6) represents a multifaceted compound with broad applicability across scientific and industrial domains. Its structural features, combined with its reactivity and stability, make it an indispensable tool for chemists and material scientists alike. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing cutting-edge research and technological innovation.